Cas no 2172327-12-5 (2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• CAS No: 2172327-12-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6034673
• PubChem ID: 165625897
• Update Time: 2025-06-14

2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• 2172327-12-5
• EN300-1449096
• 2-[(1-hydroxyhex-4-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H12N2O3S/c1-2-3-4-7(5-13)11-10-12-8(6-16-10)9(14)15/h6-7,13H,4-5H2,1H3,(H,11,12)(H,14,15)
• InChI Key： DQBHUJROQXYWLA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(CO)CC#CC

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic Acid (CAS: 2172327-12-5)

The compound 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS: 2172327-12-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole core and alkyne-functionalized side chain, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways. A study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid exhibits potent inhibitory activity against a range of kinases, particularly those involved in inflammatory and oncogenic signaling. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target enzymes, revealing a high degree of specificity and affinity.

In addition to its kinase inhibitory properties, the compound has shown promise as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could potentially be exploited to develop new antibiotics with reduced resistance profiles.

Another area of interest is the compound's potential application in targeted drug delivery. Researchers have explored the use of 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid as a linker molecule in antibody-drug conjugates (ADCs). The alkyne group in the side chain allows for efficient conjugation with azide-functionalized antibodies via click chemistry, while the thiazole-carboxylic acid moiety provides a site for attaching cytotoxic payloads. Preliminary results suggest that this approach could enhance the specificity and efficacy of ADCs in cancer therapy.

Despite these promising findings, challenges remain in the development of 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid for clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the compound's unique structural features and versatile biological activities make it a valuable scaffold for future drug discovery efforts.

In conclusion, recent research on 2-(1-hydroxyhex-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS: 2172327-12-5) has highlighted its potential as a multi-functional agent in medicinal chemistry. Its ability to target diverse biological pathways, coupled with its suitability for chemical modification, positions it as a promising candidate for the development of novel therapeutics. Continued investigation into its properties and applications is expected to yield further breakthroughs in the coming years.